Cas no 776330-54-2 (3-amino-3-{bicyclo2.2.1hept-5-en-2-yl}propanoic acid)

• Product Name: 3-amino-3-{bicyclo2.2.1hept-5-en-2-yl}propanoic acid
• CAS No: 776330-54-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5821134
• PubChem ID: 53413329
• Update Time: 2025-10-18

3-amino-3-{bicyclo2.2.1hept-5-en-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}propanoic acid
• 776330-54-2
• EN300-1867095
• 3-amino-3-{bicyclo2.2.1hept-5-en-2-yl}propanoic acid

• Inchi： 1S/C10H15NO2/c11-9(5-10(12)13)8-4-6-1-2-7(8)3-6/h1-2,6-9H,3-5,11H2,(H,12,13)
• InChI Key： CUEXKCWTARNSNH-UHFFFAOYSA-N
• SMILES： OC(CC(C1CC2C=CC1C2)N)=O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-{bicyclo2.2.1hept-5-en-2-yl}propanoic acid

Research Briefing on 3-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}propanoic acid (CAS: 776330-54-2)

The compound 3-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}propanoic acid (CAS: 776330-54-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic amino acid derivative is characterized by its norbornene scaffold, which imparts rigidity and stereochemical complexity, making it a valuable building block for drug discovery and biomolecular engineering.

Recent studies have focused on the synthesis and functionalization of this compound, leveraging its bicyclic framework to develop novel peptidomimetics and small-molecule inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a constrained amino acid surrogate in the design of protease-resistant peptide therapeutics. The researchers reported enhanced metabolic stability and target binding affinity when this moiety was incorporated into peptide sequences targeting GPCRs.

In the realm of chemical biology, 776330-54-2 has shown promise as a versatile handle for bioorthogonal chemistry. Its norbornene group participates efficiently in inverse electron-demand Diels-Alder (IEDDA) reactions, enabling site-specific protein labeling and conjugation. A Nature Chemical Biology study (2024) highlighted its application in constructing antibody-drug conjugates (ADCs) with improved homogeneity and pharmacokinetic profiles compared to traditional cysteine/maleimide chemistry.

From a medicinal chemistry perspective, the constrained geometry of this amino acid derivative has been exploited to develop conformationally restricted analogs of bioactive peptides. Computational modeling studies suggest that the bicyclo[2.2.1]heptene system effectively pre-organizes the molecule for optimal receptor interactions, particularly in neurological targets. Preliminary in vivo data from a 2024 ACS Chemical Neuroscience report indicate improved blood-brain barrier penetration relative to linear analogs.

The synthetic accessibility of 3-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}propanoic acid has been significantly improved through recent methodological advances. A 2023 Organic Letters publication described an enantioselective synthesis route employing asymmetric hydrogenation of corresponding dehydroamino acid precursors, achieving >99% ee. This development addresses previous challenges in obtaining enantiomerically pure material for biological evaluation.

Emerging applications in materials science have also been reported, where this compound serves as a monomer for constructing foldamers with predictable secondary structures. Its incorporation into polymeric backbones has yielded materials with unusual mechanical properties and stimulus-responsiveness, as detailed in a recent Advanced Materials publication.

Future research directions appear to be focusing on three main areas: (1) expansion of its utility in targeted drug delivery systems, (2) development of novel synthetic methodologies for diversified derivatives, and (3) exploration of its potential in stabilizing protein-protein interaction interfaces. The compound's unique combination of structural features continues to make it a valuable tool for addressing challenges at the chemistry-biology interface.